N-([3,3'-bipyridin]-5-ylmethyl)-3,4-difluorobenzamide

• IUPAC Name: 3,4-difluoro-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C18H13F2N3O/c19-16-4-3-13(7-17(16)20)18(24)23-9-12-6-15(11-22-8-12)14-2-1-5-21-10-14/h1-8,10-11H,9H2,(H,23,24)
• InChI Key: SAXACIBPBDQPBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN=CC(=C2)CNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O
• Molecular Weight: 325.3 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide compounds involves various strategies, including one-pot multi-component reactions and stepwise condensation processes. For instance, the synthesis of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide involved condensation of 3-methoxybenzoic acid with an intermediate prepared from methyl 3-aminothiophene-2-carboxylate, urea, and ethane-1,2-diamine . Another example is the preparation of 2-(oxazolo[5,4-b]pyridin-2-yl)-N-phenylbenzamides using a one-pot three-component synthesis in an ionic liquid medium, which offers advantages such as good yields and environmentally friendly conditions .

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often characterized using techniques such as X-ray crystallography and density functional theory (DFT). For example, the crystal structure of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide was determined to belong to the tetragonal system, and its geometric bond lengths and angles were compared with DFT calculations . These analyses are crucial for understanding the molecular conformation and electronic properties of the compounds, which can influence their biological activity and material properties.

Chemical Reactions Analysis

The benzamide derivatives discussed in the papers are primarily designed for biological interactions, such as binding to dopamine receptors. For instance, compounds related to N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide were synthesized to have high affinity for the D(4) dopamine receptor and selectivity over other receptors . These interactions are typically studied using pharmacological assays and can inform the design of new therapeutic agents.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives, such as lipophilicity, are tailored to optimize their performance in intended applications. For example, compounds with nanomolar affinity for the D(4) receptor were designed to have log P values within the optimal range for brain penetration and low nonspecific binding . These properties are critical for the development of effective drugs, as they affect the compound's distribution, metabolism, and excretion in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and handling procedures. It’s important to refer to the relevant Material Safety Data Sheet (MSDS) for detailed safety information.